3-((4-chlorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one

• IUPAC Name: 3-[(4-chlorophenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methyl]-1-ethyl-4-hydroxy-6-methylpyridin-2-one
• InChI: InChI=1S/C25H27ClFN3O2/c1-3-30-17(2)16-22(31)23(25(30)32)24(18-8-10-19(26)11-9-18)29-14-12-28(13-15-29)21-7-5-4-6-20(21)27/h4-11,16,24,31H,3,12-15H2,1-2H3
• InChI Key: BLJAOVFOVISQAI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C(C1=O)C(C2=CC=C(C=C2)Cl)N3CCN(CC3)C4=CC=CC=C4F)O)C
• Molecular Formula: C25H27ClFN3O2
• Molecular Weight: 455.9 g/mol

Description

3-((4-chlorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C25H27ClFN3O2 and its molecular weight is 455.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Ullah and Stoeckli-Evans (2021) discussed the crystal structure and Hirshfeld surface analysis of the hydrochloride salt of a complex organic compound, highlighting the methodology for crystallization and structural comparison with fluorinated analogues, which is crucial for understanding the physicochemical properties of similar compounds (Ullah & Stoeckli-Evans, 2021).

Medicinal Chemistry and Biological Activities

• R. N. Shakhmaev et al. (2016) explored the Fe-catalyzed synthesis of flunarizine and its isomers, providing insights into the industrial production methods and potential applications of similar piperazine-based compounds in treating various disorders (Shakhmaev, Sunagatullina, & Zorin, 2016).

• Menteşe et al. (2013) discussed the microwave-assisted synthesis of hybrid molecules derived from norfloxacin and their biological activities. This study highlights the approach to designing compounds with potential antimicrobial and antiurease activities, which could be applicable to the research on other complex molecules (Menteşe, Bayrak, Uygun, Mermer, Ulker, Karaoglu, & Demirbas, 2013).